Cas no 501928-03-6 (1-Piperazinecarboxylic acid,4-[[2-[(3,5-dimethylphenyl)amino]-5-nitrophenyl]sulfonyl]-,1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylic acid,4-[[2-[(3,5-dimethylphenyl)amino]-5-nitrophenyl]sulfonyl]-,1,1-dimethylethyl ester
• CAS No: 501928-03-6
• MF: C₂₃H₃₀N₄O₆S
• MW: 490.572504520416
• CID: 1566799
• Update Time: 2024-08-24

1-Piperazinecarboxylic acid,4-[[2-[(3,5-dimethylphenyl)amino]-5-nitrophenyl]sulfonyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid,4-[[2-[(3,5-dimethylphenyl)amino]-5-nitrophenyl]sulfonyl]-,1,1-dimethylethyl ester
• 1-Piperazinecarboxylic acid, 4-[[2-[(3,5-dimethylphenyl)amino]-5-nitrophenyl]sulfonyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C23H30N4O6S/c1-16-12-17(2)14-18(13-16)24-20-7-6-19(27(29)30)15-21(20)34(31,32)26-10-8-25(9-11-26)22(28)33-23(3,4)5/h6-7,12-15,24H,8-11H2,1-5H3
• InChI Key： OVDRXPLCRIMKLT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(S(C2=CC([N+]([O-])=O)=CC=C2NC2=CC(C)=CC(C)=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 490.1888

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 623.8±65.0 °C(Predicted)
• PSA: 122.09
• pka: -1.21±0.70(Predicted)